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Compound of Interest

Compound Name: 1-Azidodecane

Cat. No.: B1658776

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1-azidodecane
(C10H21Ns3), a long-chain aliphatic azide. While specific quantitative safety data for 1-
azidodecane is not readily available in published literature, this document extrapolates from
established safety protocols for aliphatic azides, a class of compounds recognized for their
energetic nature and potential toxicity. Researchers must exercise extreme caution and adhere
to the safety principles outlined herein.

Understanding the Hazards of 1-Azidodecane

Organic azides are energetic molecules that can decompose exothermically, and in some
cases explosively, when subjected to external energy sources such as heat, light, shock, or
pressure.[1][2][3] The stability of aliphatic azides is generally greater than that of their aromatic
counterparts and can be assessed using empirical rules based on their molecular structure.

Stability Assessment

Two common guidelines for assessing the stability of organic azides are the Carbon-to-
Nitrogen (C/N) ratio and the "Rule of Six".[1][2][4]

e Carbon-to-Nitrogen Ratio (C/N): This ratio compares the number of carbon atoms to the
number of nitrogen atoms in the molecule. For 1-azidodecane (Cio0H21N3), the C/N ratio is
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10/3 = 3.33. A C/N ratio greater than 3 generally indicates a compound that is considered
relatively safe to handle in larger quantities with appropriate precautions.[4]

Rule of Six: This rule suggests that there should be at least six carbon atoms for each
energetic functional group (in this case, the azide group).[2] 1-Azidodecane, with ten carbon
atoms and one azide group, satisfies this criterion.

Based on these guidelines, 1-azidodecane is expected to be one of the more stable aliphatic

azides. However, this does not eliminate its potential hazards, and it must be handled with

care.

Chemical Hazards and Incompatibilities

The primary chemical hazards associated with 1-azidodecane are:

Formation of Hydrazoic Acid: In the presence of strong acids, 1-azidodecane can form
hydrazoic acid (HNs), which is highly toxic and explosive.[2][4]

Reaction with Metals: Contact with heavy metals such as copper, lead, silver, and mercury
can lead to the formation of highly shock-sensitive and explosive heavy metal azides.[2][4]

Incompatibility with Chlorinated Solvents: The use of chlorinated solvents like
dichloromethane and chloroform with azides can result in the formation of dangerously
explosive di- and tri-azidomethane.[2]

Toxicity: The azide functional group is known for its toxicity, which is comparable to that of
cyanide.[4] It can be harmful if ingested, inhaled, or absorbed through the skin.[5][6][7] AlkyI
azides have also shown mutagenicity in some studies.[8]

Quantitative Data

While specific experimental data for 1-azidodecane is limited, the following table summarizes

known properties and provides general data for related compounds.
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Property 1-Azidodecane (Ci0H21Ns) General Aliphatic Azides
Molecular Formula C1oH21Ns R-Ns
Molecular Weight 183.29 g/mol Varies
CAS Number 62103-13-3[9] Varies
Not specified; likely a liquid at Colorless to pale yellow liquids
Appearance . .
room temperature. or low-melting solids.
Generally, distillation is not
Boiling Point Not available. recommended due to the risk
of explosion.[3]
Alkyl azides are more
thermally stable than aryl
Decomposition Temperature Not available. azides, with some
decomposing above 175-200
°C.[10]
The azide ion is highly toxic,
with an oral LDso in rabbits for
Toxicity (LDso) Not available. sodium azide of 10 mg/kg.[5]

[11] Alkyl azides are mutagenic

in S. typhimurium.[8]

Safety and Handling Precautions

A stringent safety protocol is mandatory when working with 1-azidodecane. The following

logical workflow outlines the essential steps for safe handling.
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Preparation

Review SDS and Literature

Conduct Hazard Assessment

Prepare Engineering Controls
(Fume Hood, Blast Shield)

Select Appropriate PPE

Handling

Work on Smallest Possible Scale

Waste Dispg 'sal

Collect in Designated, Labeled Waste Container

Use Non-Metal Utensils Avoid Heat, Shock, and Light Maintain Ventilated Environment

Sto
\

age
Store in a Cool, Dark Place
(Recommended: -18°C)
A\
Segregate from Incompatibles
A\

(Use Tightly Sealed, Vented cantainea

Do Not Mix with Acidic Waste

Chemically Convert to a Stable Derivative (e.g., Amine) Before Disposal
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. Mitigation Str i
Potential Hazards tigation Strategies

Wear Appropriate PPE
Toxicity and Mutagenicity _ Work in a Fume Hood
Avoid Ingestion, Inhalation, and Skin Contact
. . Use Non-Metal Equipment
SO GF 7 LS el Avoid Contact with Heavy Metals and their Salts
Formation of Hydrazoic Acid (HNs)
Explosive Decomposition
(Heat, Shock, Light)

Strictly Avoid Contact with Acids
Use Buffered Solutions When Necessary

Use Blast Shield

Work on Small Scale
Avoid High Temperatures and Friction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Azidodecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1658776#safety-and-handling-precautions-for-1-

azidodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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